5-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]-1,2-dimethylbenzimidazole

• IUPAC Name: 5-[[1-(cyclopropylmethyl)aziridin-2-yl]methoxy]-1,2-dimethylbenzimidazole
• InChI: InChI=1S/C16H21N3O/c1-11-17-15-7-14(5-6-16(15)18(11)2)20-10-13-9-19(13)8-12-3-4-12/h5-7,12-13H,3-4,8-10H2,1-2H3
• InChI Key: FWZVSPOPYIFCGA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(N1C)C=CC(=C2)OCC3CN3CC4CC4
• Molecular Formula: C16H21N3O
• Molecular Weight: 271.36 g/mol
• CAS No.: 2411241-73-9

Description

Aziridines are three-membered cyclic compounds containing a nitrogen atom. They are known for their high reactivity due to the ring strain, which makes them useful in various chemical reactions. The compound you mentioned contains an aziridine ring attached to a benzimidazole ring via a methoxy group. Benzimidazoles are aromatic heterocyclic compounds with a fused benzene and imidazole ring structure.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple functional groups. The aziridine ring is a three-membered ring with a nitrogen atom, which contributes to the compound’s reactivity. The benzimidazole ring is a fused ring structure that is aromatic.

Chemical Reactions Analysis

Aziridines are known to undergo ring-opening reactions in a highly regio- and stereoselective manner. The reactivity of aziridines can be influenced by the substituents present on the nitrogen atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure and the functional groups present. Aziridines are generally stable under normal conditions but can be reactive due to the strain in the three-membered ring.

Safety and Hazards

As with any chemical compound, handling this compound would require appropriate safety measures. Aziridines can be hazardous due to their reactivity.

Future Directions

The study of aziridines and similar compounds is an active area of research due to their potential applications in medicine and other fields. Future research might focus on exploring the properties and potential uses of this specific compound.